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Compound of Interest

Compound Name: 5-nitroso-1H-imidazole

Cat. No.: B15421489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

potential use of 5-nitroso-1H-imidazole. Due to the limited availability of specific data for this

compound, some recommendations are based on the known properties of structurally related

nitroso- and nitro-imidazole derivatives.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-nitroso-1H-imidazole is provided

in the table below. This information is primarily sourced from computational data and should be

considered as a guideline.
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Property Value Source

Molecular Formula C₃H₃N₃O PubChem[1]

Molecular Weight 97.08 g/mol PubChem[1]

IUPAC Name 5-nitroso-1H-imidazole PubChem[1]

CAS Number 116333-47-2 PubChem[1]

Synonyms
4-nitrosoimidazole, 5-

nitrosoimidazole
PubChem[1]

Computed XLogP3-AA -0.2 PubChem[1]

Computed Hydrogen Bond

Donor Count
1 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
3 PubChem[1]

Computed Rotatable Bond

Count
0 PubChem[1]

Computed Exact Mass 97.027611728 PubChem[1]

Computed Topological Polar

Surface Area
58.1 Å² PubChem[1]

Handling and Storage Guidelines
While a specific Safety Data Sheet (SDS) for 5-nitroso-1H-imidazole is not readily available,

the following guidelines are based on best practices for handling related nitro- and nitroso-

imidazole compounds.

2.1. Personal Protective Equipment (PPE)

Eye Protection: Always wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).
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Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

consider additional protective clothing.

2.2. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any dust or vapors.

2.3. General Handling Precautions

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid formation of dust and aerosols.

2.4. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store separately from strong oxidizing agents and strong acids.

For long-term storage, refrigeration (2-8°C) is recommended for similar nitroso-compounds.

[2]

Potential Applications and Biological Activity
Derivatives of imidazole are known for a wide range of biological activities. Nitrosoimidazoles,

in particular, are of interest as potential nitric oxide (NO) donors.

3.1. Nitric Oxide (NO) Donor
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Nitroso compounds can release NO under specific physiological conditions. NO is a critical

signaling molecule involved in various physiological and pathological processes, including

vasodilation, neurotransmission, and the immune response. The nitroso group on the imidazole

ring suggests that 5-nitroso-1H-imidazole could function as an NO donor, making it a valuable

tool for studying NO-mediated signaling pathways.

3.2. Inhibition of Nitric Oxide Dioxygenase (NOD)

Some imidazole-based antibiotics have been shown to inhibit the function of microbial

flavohemoglobin, which acts as a nitric oxide dioxygenase (NOD).[3] This enzyme protects

microbes from NO-mediated damage. By inhibiting NOD, these compounds can enhance the

antimicrobial effects of NO. The potential of 5-nitroso-1H-imidazole to modulate NOD activity

warrants investigation.

Experimental Protocols
The following are generalized protocols. Researchers should optimize these based on their

specific experimental setup and objectives.

4.1. Preparation of Stock Solutions

Solubility: The solubility of 5-nitroso-1H-imidazole in various solvents has not been

empirically determined. Based on its computed XLogP3-AA of -0.2, it is expected to have

some solubility in water and polar organic solvents.

Protocol:

Accurately weigh a small amount of 5-nitroso-1H-imidazole powder.

To prepare a stock solution, dissolve the compound in a suitable solvent such as dimethyl

sulfoxide (DMSO) or ethanol. Sonication may be required to aid dissolution.

For aqueous buffers, it is recommended to first dissolve the compound in a minimal

amount of DMSO and then dilute with the aqueous buffer to the desired final

concentration.
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Store stock solutions in tightly sealed vials at -20°C or -80°C and protect from light to

minimize degradation. The stability of 5-nitroso-1H-imidazole in solution is not known, so

fresh solutions should be prepared for critical experiments.

4.2. Assay for Nitric Oxide Release (Griess Assay)

This protocol provides a method to determine if 5-nitroso-1H-imidazole releases NO.

Principle: The Griess assay detects nitrite (NO₂⁻), a stable and nonvolatile breakdown

product of NO in aqueous solutions.

Materials:

5-nitroso-1H-imidazole stock solution

Phosphate-buffered saline (PBS), pH 7.4

Griess Reagent (e.g., a solution containing sulfanilamide and N-(1-

naphthyl)ethylenediamine dihydrochloride in phosphoric acid)

Sodium nitrite (NaNO₂) standard solutions

Protocol:

Prepare a series of dilutions of 5-nitroso-1H-imidazole in PBS in a 96-well plate.

Include a negative control (PBS alone) and a positive control (a known NO donor).

Incubate the plate at 37°C for a defined period (e.g., 1, 2, 4, and 24 hours) to allow for

potential NO release and conversion to nitrite.

Prepare a standard curve of NaNO₂ in PBS.

Add the Griess Reagent to all wells (samples, controls, and standards).

Incubate at room temperature for 15-30 minutes, protected from light.

Measure the absorbance at 540 nm using a microplate reader.
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Calculate the concentration of nitrite in the samples by comparing the absorbance to the

standard curve.

Diagrams

Preparation Griess Assay

Weigh 5-nitroso-1H-imidazole Dissolve in DMSO
(Stock Solution)

Dilute in PBS
(Working Solution) Incubate at 37°CAdd to 96-well plate Add Griess Reagent Measure Absorbance

(540 nm) AnalyzeCalculate Nitrite Concentration

Click to download full resolution via product page

Caption: Workflow for determining nitric oxide release from 5-nitroso-1H-imidazole using the

Griess assay.
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Caption: Proposed signaling pathway for 5-nitroso-1H-imidazole as a nitric oxide (NO) donor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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